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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644

For Immediate Implementation by Laboratory and Research Personnel

This document provides critical safety protocols and logistical plans for the handling and
disposal of C10-200, an oxygen-free copper alloy. Adherence to these procedures is mandatory
to ensure the safety of all researchers, scientists, and drug development professionals. The
primary hazards associated with C10-200 arise from the generation of dust and fumes during
processing activities such as machining, grinding, or melting.

Operational Plan: Personal Protective Equipment
(PPE)

The selection of appropriate PPE is contingent on the specific laboratory procedure and the
potential for generating airborne copper particles. All personnel must be trained in the proper
use, removal, and maintenance of their assigned PPE.

Engineering Controls

Before relying on PPE, engineering controls should be implemented to minimize exposure.
These include:

o Ventilation: All operations with the potential to generate dust or fumes should be conducted
in a well-ventilated area. Local exhaust ventilation (LEV) systems, such as fume hoods or
dust collection systems, are essential to capture airborne contaminants at the source.[1]
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e Enclosure: Where feasible, enclose processes that generate significant amounts of dust.[2]

o Wet Methods: Use of machining lubricants or wet sanding techniques can effectively control

the generation of airborne particles.[3]

Personal Protective Equipment Selection

The following table outlines the required PPE based on the nature of the work being performed.

Task/Potential _ Eye and Face Protective Respiratory
Hand Protection ) ) )

Exposure Protection Clothing Protection

Handling solid

C10-200 (no Cut-resistant Safety glasses Lab coat or Not generally

dust/fume gloves with side shields coveralls required

generation)

Machining, Long-sleeved

grinding, ] Safety goggles shirts and pants See Respiratory
] Cut-resistant ]

sanding, or other | or a full-face or coveralls to Protection table

oves
dust-generating g shield protect skin from below

activities

contact.[4]

Welding, melting,
or other fume-
generating

activities

Insulated and
cut-resistant

gloves

Welding helmet
with appropriate
shade lens or
full-face shield
with safety

glasses

Flame-resistant
lab coat or

coveralls

See Respiratory
Protection table

below

Respiratory Protection

The level of respiratory protection required is determined by the concentration of airborne

copper dust or fumes. The following table provides guidance based on established

occupational exposure limits (OELS).
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Airborne Copper Concentration

Required Respiratory Protection

Up to 5 mg/m3

Quarter-mask respirator.[5]

Up to 10 mg/m3

Particulate respirator with N95, R95, or P95
filters (excluding quarter-mask respirators). N99,
R99, P99, N100, R100, or P100 filters may also
be used.[5]

Up to 50 mg/m3

Air-purifying, full-facepiece respirator with an
N100, R100, or P100 filter.[5]

Immediately Dangerous to Life or Health (IDLH)

Concentrations

A self-contained breathing apparatus (SCBA)
with a full facepiece operated in a pressure-

demand or other positive-pressure mode.

Occupational Exposure Limits for Copper

Dusts and Mists (8-hour

Organization

Fumes (8-hour TWA)

TWA)
OSHA (PEL) 1 mg/m3 0.1 mg/m3
NIOSH (REL) 1 mg/m3 0.1 mg/m3
ACGIH (TLV) 1 mg/m3 0.2 mg/m3

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended

Exposure Limit; TLV = Threshold Limit Value

Experimental Protocol: Safe Machining of C10-200

This protocol outlines the steps for safely machining a solid piece of C10-200, a common

procedure that can generate hazardous dust.

1. Preparation:

e Ensure the work area is clean and free of clutter.
 Verify that the local exhaust ventilation system is operational.
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» Don the appropriate PPE as specified for dust-generating activities.
2. Machining:

* Whenever possible, use a wet machining process with a suitable coolant to minimize dust
generation.

o Adjust cutting speeds and feed rates to prevent excessive heat and dust.[6]

o High-speed steels (HSS) and cemented carbides are recommended cutting tools.[6]

3. Cleanup:

» Do not use compressed air to clean surfaces, as this will disperse dust into the air.
o Use a HEPA-filtered vacuum or wet methods for cleaning.
e Place all collected dust and shavings into a sealed, labeled container for disposal.

4. Post-Procedure:

e Wash hands and any exposed skin thoroughly with soap and water.
e Clean and store all PPE according to manufacturer's instructions.

Disposal Plan

All C10-200 waste, including solid scraps, dust, and contaminated materials, must be disposed
of as hazardous waste.

Solid Waste:

o Collection: Collect all solid C10-200 waste, such as shavings and turnings, in a designated,
clearly labeled, and sealed container.

¢ Recycling: Whenever possible, solid copper scrap should be collected for recycling.

o Disposal: If recycling is not feasible, dispose of the solid waste through the institution's
hazardous waste management service.

Agueous Waste:

Aqueous waste containing copper must be treated before disposal due to its toxicity to aquatic
life.
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o Segregation: Collect all aqueous waste containing copper in a designated, properly labeled,
and sealed container. Do not mix with other waste streams.

e Treatment: A common in-lab treatment is the precipitation of copper ions as an insoluble salt.

o Disposal: The precipitated solid should be disposed of as hazardous solid waste. The
remaining liquid should be tested for residual copper and neutralized before drain disposal,
in accordance with local regulations and institutional policy.

Emergency Procedures

Inhalation:

o Move the affected person to fresh air immediately.[2]

e If breathing is difficult, provide respiratory support.[5]

o Seek immediate medical attention.[5]

Skin Contact:

o Promptly wash the contaminated skin with soap and water.[5][7]
« If clothing is penetrated, remove it and wash the skin.[7]

o Seek medical attention if irritation persists.

Eye Contact:

o Immediately irrigate the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][7]

o Get medical attention immediately.[2][7]
Ingestion:

o Seek immediate medical attention.[5]
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Visualization of PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment when handling C10-200.
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Start: Planned work with C10-200

Assess Potential for
Dust/Fume Generation

Yes (Fumes)

Dust Generation
(e.g., machining, grinding)

No Dust/Fume Generation
(e.g., handling solid)

Fume Generation
(e.g., welding, melting)

Enhanced PPE:
- Safety Goggles/Face Shield

- Cut-resistant Gloves
- Coveralls

Standard PPE:
- Safety Glasses

- Cut-resistant Gloves
- Lab Coat

Low/UnKnown

Assess Airborne
Concentration

Specialized PPE:
- Welding Helmet/Face Shield
- Insulated/Cut-resistant Gloves
- Flame-resistant Clothing

Concentration < OEL

Concentration > OEL

No Respirator Required

Select NIOSH-approved

Respirator based on
Concentration Level

Proceed with Work

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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